Cas no 691388-23-5 (1-(4-tert-butylbenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole)

• Product Name: 1-(4-tert-butylbenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole
• CAS No: 691388-23-5
• MF: C₁₉H₂₂N₂O₂S
• MW: 342.455183506012
• CID: 5331404
• PubChem ID: 2941884
• Update Time: 2025-05-21

1-(4-tert-butylbenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• EU-0082980
• Z274504214
• 691388-23-5
• 1-[(4-tert-butylphenyl)sulfonyl]-5,6-dimethyl-1H-benzimidazole
• AKOS001685425
• STK919118
• 1-(4-tert-butylbenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole
• F3202-0611
• 1-[[4-(1,1-Dimethylethyl)phenyl]sulfonyl]-5,6-dimethyl-1H-benzimidazole

• Inchi： 1S/C19H22N2O2S/c1-13-10-17-18(11-14(13)2)21(12-20-17)24(22,23)16-8-6-15(7-9-16)19(3,4)5/h6-12H,1-5H3
• InChI Key： HNCQNBPYTXICMT-UHFFFAOYSA-N
• SMILES： C1N(S(C2=CC=C(C(C)(C)C)C=C2)(=O)=O)C2=CC(C)=C(C)C=C2N=1

Computed Properties

• Exact Mass: 342.14019912g/mol
• Monoisotopic Mass: 342.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 60.3Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 511.0±60.0 °C(Predicted)
• pka: 1.11±0.10(Predicted)

Additional information on 1-(4-tert-butylbenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole

Introduction to 1-(4-tert-butylbenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole (CAS No. 691388-23-5)

1-(4-tert-butylbenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole (CAS No. 691388-23-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of a tert-butylbenzenesulfonyl group and dimethyl substituents, contribute to its distinct chemical and biological properties.

The chemical structure of 1-(4-tert-butylbenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole is characterized by a benzodiazole core with specific functional groups that enhance its solubility and bioavailability. The tert-butylbenzenesulfonyl group is a key feature that imparts stability and influences the compound's interaction with biological targets. The dimethyl substituents on the benzodiazole ring further modulate its pharmacological profile, making it a promising candidate for various therapeutic applications.

In recent years, extensive research has been conducted to explore the potential of 1-(4-tert-butylbenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole in different areas of medicinal chemistry. One of the primary areas of interest is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines and reducing oxidative stress. This makes it a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 1-(4-tert-butylbenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole has also been investigated for its neuroprotective effects. Research indicates that this compound can protect neurons from damage caused by oxidative stress and neurotoxic agents. This neuroprotective activity is attributed to its ability to modulate intracellular signaling pathways and reduce apoptosis. These findings suggest that 1-(4-tert-butylbenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole may have therapeutic potential in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 1-(4-tert-butylbenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole have also been studied in detail. Preclinical studies have demonstrated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a favorable half-life, which are crucial factors for its development as a therapeutic agent. Additionally, the compound has shown low toxicity in animal models, further supporting its safety profile.

In the context of drug discovery and development, 1-(4-tert-butylbenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole represents an exciting lead compound due to its multifaceted biological activities. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity for specific targets. For instance, efforts are being made to modify the tert-butylbenzenesulfonyl group to improve its binding affinity to specific receptors or enzymes involved in inflammatory and neurodegenerative processes.

The clinical potential of 1-(4-tert-butylbenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole is being evaluated through various preclinical studies and early-stage clinical trials. Preliminary results have been promising, with the compound demonstrating efficacy in animal models of inflammatory diseases and neurodegenerative disorders. These findings provide a strong foundation for further clinical development.

In conclusion, 1-(4-tert-butylbenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole (CAS No. 691388-23-5) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features contribute to its stability and bioavailability, making it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds significant promise for addressing unmet medical needs in various disease areas.